Cas no 1805008-00-7 (Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate
• CAS No: 1805008-00-7
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4846379
• Update Time: 2025-06-27

Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-10(15)4-7-6-14-8(11(12)13)5-9(7)16-2/h5-6,11H,3-4H2,1-2H3
• InChI Key： YSPKZFPIWQGXNC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C=N1)CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• XLogP3: 1.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate

Ethyl 2-(Difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1805008-00-7): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1805008-00-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate.

Chemical Structure and Properties

Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate is a fluorinated pyridine derivative with the molecular formula C₁₁H₁₁F₂N₂O₃. The presence of difluoromethyl and methoxy groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the methoxy group contributes to its electronic and steric properties. These features make Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate an attractive candidate for drug design and development.

Synthesis Methods

The synthesis of Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate has been explored through various routes, each offering unique advantages and challenges. One common approach involves the reaction of 4-methoxypyridine-2-carbaldehyde with ethyl bromoacetate in the presence of a base, followed by the introduction of the difluoromethyl group via a suitable reagent such as Selectfluor. Another method involves the condensation of 4-methoxypyridine-2-carbaldehyde with ethyl bromoacetate, followed by a nucleophilic substitution reaction with a difluoromethylating agent like diethylaminosulfur trifluoride (DAST). These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities

Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate has demonstrated promising biological activities in various preclinical studies. One notable application is its potential as a modulator of ion channels, particularly calcium channels. Research has shown that this compound can selectively inhibit L-type calcium channels, which are implicated in several neurological disorders such as epilepsy and chronic pain. Additionally, Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate has exhibited anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

Clinical Trials and Research Advancements

The therapeutic potential of Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate has been further explored through clinical trials. Early-phase clinical trials have shown that this compound is well-tolerated and exhibits favorable pharmacokinetic profiles. Preliminary results from phase I trials indicate that it can effectively reduce seizure frequency in patients with refractory epilepsy without significant adverse effects. Ongoing phase II trials are currently evaluating its efficacy in managing chronic pain and inflammatory conditions.

In addition to its direct therapeutic applications, Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate has also been investigated as a tool compound for elucidating the mechanisms underlying ion channel modulation. Recent studies have utilized this compound to probe the structure-function relationships of calcium channels, providing valuable insights into their gating mechanisms and allosteric regulation.

Conclusion

Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1805008-00-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers favorable properties that make it suitable for drug development. Preclinical studies have highlighted its potential as a modulator of ion channels and an anti-inflammatory agent, while clinical trials are ongoing to evaluate its efficacy in treating neurological disorders and chronic pain. As research continues to advance, it is anticipated that Ethyl 2-(difluoromethyl)-4-methoxypyridine-5-acetate will play a significant role in the discovery and development of novel therapeutic agents.